Cas no 2229439-60-3 (1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol)
1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol
- 2229439-60-3
- EN300-1813815
- [1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol
-
- Inchi: 1S/C12H17NO2/c1-11(2)7-12(11,8-14)10-5-4-9(15-3)6-13-10/h4-6,14H,7-8H2,1-3H3
- InChI Key: MUDVGJHEFXPHKU-UHFFFAOYSA-N
- SMILES: OCC1(C2C=CC(=CN=2)OC)CC1(C)C
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.4Ų
1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813815-0.05g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 0.05g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1813815-0.1g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 0.1g |
$1332.0 | 2023-09-19 | ||
| Enamine | EN300-1813815-0.25g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 0.25g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1813815-0.5g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 0.5g |
$1453.0 | 2023-09-19 | ||
| Enamine | EN300-1813815-1.0g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 1g |
$1515.0 | 2023-06-03 | ||
| Enamine | EN300-1813815-2.5g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 2.5g |
$2969.0 | 2023-09-19 | ||
| Enamine | EN300-1813815-5.0g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 5g |
$4391.0 | 2023-06-03 | ||
| Enamine | EN300-1813815-10.0g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 10g |
$6512.0 | 2023-06-03 | ||
| Enamine | EN300-1813815-1g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 1g |
$1515.0 | 2023-09-19 | ||
| Enamine | EN300-1813815-5g |
[1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropyl]methanol |
2229439-60-3 | 5g |
$4391.0 | 2023-09-19 |
1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol
Professional Introduction to Compound with CAS No. 2229439-60-3 and Product Name: 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol
The compound identified by the CAS number 2229439-60-3 and the product name 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a 5-methoxypyridine moiety combined with a 2,2-dimethylcyclopropylmethanol backbone suggests a complex interplay of electronic and steric effects, which can influence its interactions with biological targets.
Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 5-methoxypyridine ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. Its methoxy group introduces additional functionality, allowing for further chemical modifications and enhancing its potential as a lead compound. The 2,2-dimethylcyclopropylmethanol part of the molecule contributes to its structural rigidity and may play a crucial role in determining its binding affinity and selectivity.
One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. The structural framework of 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol aligns well with the requirements for molecules targeting specific biological pathways. For instance, studies have shown that derivatives of 5-methoxypyridine can interact with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and infectious diseases. The dimethylcyclopropyl group may further enhance binding by providing steric hindrance that optimizes interactions with protein targets.
In the context of current pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, it has shown promise in preliminary assays as a possible inhibitor of certain kinases and phosphodiesterases. These enzymes are critical regulators of cellular processes such as signal transduction, cell proliferation, and apoptosis. By inhibiting their activity, compounds like 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol could potentially be developed into treatments for conditions ranging from cancer to inflammatory diseases.
The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. The 5-methoxypyridin-2-yl group must be introduced at the correct position relative to the cyclopropylmethyl backbone to ensure optimal biological activity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to achieve this goal. These techniques allow for precise control over the molecular structure, which is essential for developing high-affinity binders.
Furthermore, computational studies have been instrumental in understanding the interactions between 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol and its potential targets. Molecular modeling techniques have revealed that the compound can adopt multiple conformations depending on its environment. This flexibility may be advantageous for binding to proteins with dynamic structures or for achieving high specificity in drug interactions. Such insights are invaluable for guiding further optimization efforts.
The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of its suitability as a drug candidate. Preliminary data suggest that modifications to the dimethylcyclopropylmethanol moiety could improve these properties without compromising biological activity. This underscores the importance of balancing structural features to achieve desirable pharmacokinetic profiles.
Recent advances in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided insights into its molecular structure and purity. These methods are essential for confirming synthetic success and ensuring that the compound meets stringent quality standards before it can be advanced into preclinical studies.
The broader significance of this compound lies in its contribution to the growing library of structurally diverse scaffolds available for drug discovery. By exploring derivatives based on 1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol, researchers can uncover new biological activities and mechanisms of action. This iterative process is fundamental to developing next-generation therapeutics that address unmet medical needs.
In conclusion,1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229439-60-3) represents a promising candidate for further pharmaceutical development. Its unique structural features combined with preliminary evidence of biological activity make it an attractive starting point for designing novel treatments targeting various diseases. As research continues to uncover new applications for this class of compounds, 5-methoxypyridine-containing molecules will likely remain at the forefront of medicinal chemistry innovation.
2229439-60-3 (1-(5-methoxypyridin-2-yl)-2,2-dimethylcyclopropylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)